Cas no 1706447-79-1 ((5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol)

• Product Name: (5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol
• CAS No: 1706447-79-1
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5161720
• Update Time: 2025-11-01

(5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol

• Inchi： 1S/C10H16N2O/c1-2-12-9(7-13)6-10(11-12)8-4-3-5-8/h6,8,13H,2-5,7H2,1H3
• InChI Key： VALYKIWBHHVVOB-UHFFFAOYSA-N
• SMILES： N1(CC)C(CO)=CC(C2CCC2)=N1

Computed Properties

• Exact Mass: 180.126
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Additional information on (5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol

Introduction to (5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol (CAS No. 1706447-79-1)

(5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1706447-79-1, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclobutyl group and an ethyl substituent on the pyrazole ring, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The< strong>pyrazole core structure is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This arrangement imparts a significant level of stability and reactivity to the molecule, making it an ideal scaffold for drug design. The cyclobutyl group at position 5 and the ethyl group at position 2 further enhance the compound's complexity and potential interactions with biological targets. These structural elements have been strategically incorporated to modulate the compound's pharmacokinetic and pharmacodynamic profiles, thereby improving its suitability for therapeutic use.

In recent years, there has been a growing interest in< strong>pyrazole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The< strong>cyclobutyl substituent, in particular, has been shown to enhance binding affinity and selectivity towards certain enzymes and receptors, making it a valuable component in the design of novel therapeutic agents. The< strong>ethyl group at position 2 also plays a crucial role in fine-tuning the compound's pharmacological properties by influencing its solubility, metabolic stability, and interaction with biological targets.

Current research in the field of pharmaceutical chemistry has highlighted the importance of< strong>pyrazole-based compounds in the development of new drugs. Several studies have demonstrated the efficacy of these compounds in preclinical models for various diseases. For instance, pyrazole derivatives have been investigated for their potential in treating chronic inflammatory diseases by modulating inflammatory pathways. Additionally, some< strong>pyrazole compounds have shown promising results in clinical trials for cancer treatment, particularly in targeting specific oncogenic pathways.

The synthesis of< strong>(5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol requires a multi-step process that involves careful selection of starting materials and reaction conditions. The synthesis typically begins with the formation of the pyrazole ring through condensation reactions between appropriate precursors. Subsequent steps involve introducing the cyclobutyl and ethyl groups through functional group transformations such as alkylation and cyclization reactions. Advanced synthetic techniques, including catalytic hydrogenation and cross-coupling reactions, are often employed to achieve high yields and purity levels.

The chemical properties of< strong>(5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol were thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the compound's molecular structure and electronic properties. NMR spectroscopy revealed detailed information about the connectivity of atoms within the molecule, while MS confirmed its molecular weight and fragmentation patterns. X-ray crystallography provided precise atomic coordinates, allowing for a detailed understanding of its three-dimensional structure.

The pharmacological evaluation of< strong>(5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with various biological targets such as enzymes and receptors relevant to inflammatory diseases and cancer. These studies have shown that the compound exhibits significant inhibitory activity against key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated binding affinity to certain cancer-related receptors, suggesting its potential as an anti-cancer agent.

In vivo studies have further supported the therapeutic potential of< strong>(5-Cyclobutyl-2-ethyl-2H-pyrazol-3-yl)-methanol . Animal models of chronic inflammation have shown that treatment with this compound leads to significant reductions in inflammatory markers and tissue damage. Similarly, preclinical trials in cancer models have demonstrated its ability to inhibit tumor growth and metastasis by targeting specific oncogenic pathways. These findings are particularly encouraging as they suggest that< strong>(5-Cyclobutyl-2-ethyl-2H-pyrazol-3-ylmethanol ) may be a viable candidate for further development into a novel therapeutic agent.

The future prospects for< strong>(5-Cyclobutyl-2-ethyl-2H-pyrazol-3-ylmethanol) are promising given its unique structural features and demonstrated biological activities. Further research is needed to optimize its pharmacokinetic properties, such as solubility and metabolic stability, to enhance its bioavailability. Additionally, additional preclinical studies are required to fully elucidate its mechanism of action and long-term safety profile. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate the translation of this compound from preclinical research into clinical applications.

The development of new drugs is a complex process that requires extensive research and collaboration across multiple disciplines. The case of< strong>(5-Cyclobutyl-2-ethyl-2H-pyrazol-3-ylmethanol) highlights the importance of innovative chemical synthesis and rigorous pharmacological evaluation in identifying promising therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.